Cas no 721887-89-4 ((2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: (2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 721887-89-4
• MF: C₁₂H₁₄Cl₂N₂O₃
• MW: 305.157161235809
• CID: 6447591
• PubChem ID: 2380166
• Update Time: 2025-06-11

(2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate
• AKOS033627838
• EN300-26586034
• [(2-methylpropyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• Z18518020
• SR-01000037434-1
• 721887-89-4
• SR-01000037434

• Inchi： 1S/C12H14Cl2N2O3/c1-7(2)4-15-10(17)6-19-12(18)8-3-9(13)11(14)16-5-8/h3,5,7H,4,6H2,1-2H3,(H,15,17)
• InChI Key： OYHDTLPESUTDFF-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NCC(C)C)=O)Cl

Computed Properties

• Exact Mass: 304.0381477g/mol
• Monoisotopic Mass: 304.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate

(2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate and Its Significance in Modern Chemical Biology

CAS no. 721887-89-4 corresponds to the compound (2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate, a molecule that has garnered considerable attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its pyridine core and distinctive substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both chloro and carbamoyl functional groups makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The< strong>pyridine ring in this compound is a cornerstone of many pharmacophores, contributing to its interaction with biological targets. Pyridine derivatives are widely recognized for their role in drug discovery, often exhibiting significant binding affinity to enzymes and receptors. In particular, the< strong>5,6-dichloropyridine-3-carboxylate moiety enhances the compound's reactivity and stability, making it an ideal candidate for further functionalization. This structural feature has been exploited in recent studies to develop inhibitors targeting various diseases.

Recent advancements in synthetic chemistry have highlighted the utility of< strong>(2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate in constructing complex molecular architectures. Researchers have leveraged its bifunctional nature to design molecules with enhanced pharmacological profiles. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The< strong>carbamoylmethyl group provides a handle for further derivatization, allowing chemists to fine-tune solubility, metabolic stability, and target specificity.

The< strong>CAS no. 721887-89-4 identifier ensures unambiguous recognition of this compound in scientific literature and patents. This specificity is essential for researchers collaborating across institutions or accessing proprietary databases. The compound's synthesis involves multi-step reactions that showcase the interplay between organic transformations and molecular design principles. Techniques such as nucleophilic substitution and condensation reactions are commonly employed to introduce the necessary functional groups while maintaining high yields and purity.

In the realm of drug development,< strong>(2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate has been incorporated into libraries of compounds screened for biological activity. High-throughput screening (HTS) campaigns have identified derivatives with promising therapeutic potential. For example, modifications to the< strong>pyridine core have led to compounds exhibiting inhibitory effects on enzymes implicated in metabolic diseases. These findings underscore the importance of this scaffold in addressing unmet medical needs.

The< strong>5,6-dichloropyridine-3-carboxylate moiety not only contributes to the compound's reactivity but also influences its electronic properties. This characteristic has been exploited in designing molecules with specific spectroscopic signatures, aiding in diagnostic applications. Additionally, computational studies have predicted that variations in this region can modulate binding interactions with biological targets, providing a rational basis for structure-activity relationship (SAR) studies.

The pharmaceutical industry has shown particular interest in< strong>(2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate due to its versatility as a starting material. Its incorporation into drug candidates has led to several clinical candidates entering late-stage development. These efforts highlight the compound's role as a key intermediate in the pipeline of modern medicine. As research progresses, new synthetic strategies will continue to emerge, further expanding its utility.

The chemical biology community has also explored< strong>CAS no. 721887-89-4-related compounds as tools for understanding biological pathways. By employing structure-based drug design principles, researchers have gained insights into the mechanisms of action of various enzymes and receptors. This knowledge is invaluable for developing targeted therapies with improved efficacy and reduced side effects.

In conclusion,< strong>(2-methylpropyl)carbamoylmethyl 5,6-dichloropyridine-3-carboxylate represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, its importance in modern chemical biology is set to grow even further.